Cas no 88718-33-6 (1,5,8,12-benzotetraazacyclotetradecine, 1,2,3,4,5,6,7,8,9,10,11,12-dodecahydro-)

1,5,8,12-benzotetraazacyclotetradecine, 1,2,3,4,5,6,7,8,9,10,11,12-dodecahydro- structure
88718-33-6 structure
Product Name:1,5,8,12-benzotetraazacyclotetradecine, 1,2,3,4,5,6,7,8,9,10,11,12-dodecahydro-
CAS No:88718-33-6
MF:C14H24N4
MW:248.367162704468
CID:861341
PubChem ID:145185
Update Time:2025-04-19

1,5,8,12-benzotetraazacyclotetradecine, 1,2,3,4,5,6,7,8,9,10,11,12-dodecahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,5,8,12-benzotetraazacyclotetradecine, 1,2,3,4,5,6,7,8,9,10,11,12-dodecahydro-
    • 2,6,9,13-tetrazabicyclo[12.4.0]octadeca-1(18),14,16-triene
    • DTXSID00237273
    • 1,2,3,4,5,6,7,8,9,10,11,12-dodecahydro-1,5,8,12-benzotetraazacyclotetradecine
    • Benzocyclam
    • 88718-33-6
    • Inchi: 1S/C14H24N4/c1-2-6-14-13(5-1)17-9-3-7-15-11-12-16-8-4-10-18-14/h1-2,5-6,15-18H,3-4,7-12H2
    • InChI Key: VOGOAVNFGZVUQT-UHFFFAOYSA-N
    • SMILES: N1CCNCCCNC2C=CC=CC=2NCCC1

Computed Properties

  • Exact Mass: 248.20009678g/mol
  • Monoisotopic Mass: 248.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 48.1Ų

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